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Introduction

TRV055 hydrochloride is a potent and selective G protein-biased agonist for the angiotensin II

type 1 receptor (AT1R). Unlike the endogenous ligand angiotensin II, which activates both G

protein-coupled and β-arrestin signaling pathways, TRV055 preferentially activates the Gαq-

mediated signaling cascade. This selective activation leads to the upregulation of transforming

growth factor-beta 1 (TGF-β1) and subsequent phosphorylation of extracellular signal-

regulated kinases 1 and 2 (ERK1/2).[1] This signaling pathway is critically involved in the

regulation of extracellular matrix protein synthesis, making TRV055 hydrochloride a valuable

tool for studying collagen secretion and the pathogenesis of fibrotic diseases.

These application notes provide detailed protocols for utilizing TRV055 hydrochloride to

investigate its effects on collagen secretion in fibroblast cell cultures. The included

methodologies cover cell culture, treatment, and downstream analysis of collagen production

and secretion.

Data Presentation
Table 1: Summary of TRV055 Hydrochloride Effects on Collagen Secretion and Related

Signaling Events
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Cell Type Concentration Time Effect Reference

Human Cardiac

Fibroblasts
200 nM 24 h

Upregulation of

Collagen I and α-

SMA protein

expression.

[1]

Human Cardiac

Fibroblasts
200 nM 24 h

Upregulation of

TGF-β1

synthesis and

secretion.

[1]

Human Cardiac

Fibroblasts
200 nM 30 min

Promotes

ERK1/2

phosphorylation.

[1]

Adult Rat

Myofibroblasts
1 µM Not Specified

Induces collagen

secretion.
[1][2]

Signaling Pathway and Experimental Workflow
Signaling Pathway of TRV055 Hydrochloride-Induced Collagen Secretion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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